molecular formula C6H13N5 B8803843 N2,N2,6-trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine

N2,N2,6-trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine

Cat. No.: B8803843
M. Wt: 155.20 g/mol
InChI Key: GFICWFZTBXUVIG-UHFFFAOYSA-N
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Description

N2,N2,6-trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C6H13N5 and its molecular weight is 155.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H13N5

Molecular Weight

155.20 g/mol

IUPAC Name

6-N,6-N,4-trimethyl-1,4-dihydro-1,3,5-triazine-2,6-diamine

InChI

InChI=1S/C6H13N5/c1-4-8-5(7)10-6(9-4)11(2)3/h4H,1-3H3,(H3,7,8,9,10)

InChI Key

GFICWFZTBXUVIG-UHFFFAOYSA-N

Canonical SMILES

CC1N=C(NC(=N1)N(C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 4 L two neck flask charged with 662 g (4 mol) metformin HCl and 1600 mL MeOH was stirred with a magnetic bar at 750 rpm at room temperature with a water bath. To this suspension was added sodium hydroxide 160 g (4 mol) in 200 mL water through one dropping funnel. At the same time acetaldehyde 226 mL (4 mol) in 400 mL of MeOH in another funnel was added to the mixture. The addition of NaOH solution finished in 70 minutes whereas the addition of acetaldehyde finished in 100 minutes. Then, the reaction mixture was filtered through celite to remove the sodium chloride. The solution was concentrated to give a white solid that was extracted with 1.2 L of hot ethanol to give a suspension. After filtration, the ethanol solution was concentrated to give a pale yellow solid, 520 g, yield is 84%.
[Compound]
Name
two
Quantity
4 L
Type
reactant
Reaction Step One
Quantity
662 g
Type
reactant
Reaction Step One
Name
Quantity
1600 mL
Type
solvent
Reaction Step One
Quantity
160 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
226 mL
Type
reactant
Reaction Step Three
Name
Quantity
400 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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